Cas no 1006-44-6 (3-Thiophenecarboxylic acid, 4-hydroxy-, ethyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 4-hydroxy-, ethyl ester
• CAS No: 1006-44-6
• MF: C₇H₈O₃S
• MW: 172.201621055603
• CID: 1126140
• PubChem ID: 13277910
• Update Time: 2025-04-20

3-Thiophenecarboxylic acid, 4-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 4-hydroxy-, ethyl ester
• ethyl 4-hydroxythiophene-3-carboxylate
• DTXSID20534135
• 1006-44-6
• ethyl4-hydroxythiophene-3-carboxylate

• Inchi： 1S/C7H8O3S/c1-2-10-7(9)5-3-11-4-6(5)8/h3-4,8H,2H2,1H3
• InChI Key： SIQNJHUATSQPLL-UHFFFAOYSA-N
• SMILES： S1C=C(C(=C1)C(=O)OCC)O

Computed Properties

• Exact Mass: 172.019415g/mol
• Monoisotopic Mass: 172.019415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 172.2g/mol
• XLogP3: 2
• Topological Polar Surface Area: 74.8Ų